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Cat. No.: B1144147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Brown 95 is a trisazo dye that demonstrates a strong affinity for proteins, making it a

valuable tool in histological studies.[1] While primarily utilized in the textile and leather

industries, its properties as a direct dye allow for its application in the staining of biological

tissues.[1][2] Notably, Direct Brown 95 is structurally and functionally similar to other direct

dyes, such as Sirius Red (Direct Red 80), which are integral components of the widely used

Picro-Sirius Red stain for the specific visualization of collagen fibers.[3][4]

This protocol details the use of Direct Brown 95 within a Picro-Sirius Red staining procedure to

selectively stain collagen in histological sections. The combination of Direct Brown 95 with

picric acid enhances the natural birefringence of collagen, allowing for its clear differentiation

and visualization under polarized light microscopy.[5][6] This method is particularly useful for

studying fibrosis and other pathological conditions characterized by changes in collagen

deposition.

Principle of the Method
The Picro-Sirius Red staining method relies on the interaction between the dye molecules and

collagen fibers. The long, anionic dye molecules of Direct Brown 95 align with the long axis of

collagen fibers.[6] The picric acid in the solution provides the acidic environment necessary for

this binding and also acts as a counterstain for non-collagenous components, staining them
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yellow.[5][7] When viewed with a standard light microscope, collagen will appear reddish-brown

against a yellow background. Under polarized light, the highly organized collagen fibers will

exhibit strong birefringence, appearing bright yellow, orange, or green, depending on the

thickness and orientation of the fibers.[3][8]

Materials and Reagents
Reagent Supplier Catalog Number

Direct Brown 95
(Example) Santa Cruz

Biotechnology
sc-214733[2]

Picric Acid, Saturated Aqueous

Solution
(Example) Sigma-Aldrich P6744

Weigert's Iron Hematoxylin

Solution A
(Example) Harleco 15204-220[9]

Weigert's Iron Hematoxylin

Solution B
(Example) Harleco 15204-222[9]

Glacial Acetic Acid (Example) Fisher Scientific A38-500[9]

Ethanol, Absolute Major Laboratory Supplier N/A

Xylene Major Laboratory Supplier N/A

Mounting Medium (Resinous) Major Laboratory Supplier N/A

Reagent Preparation
1. Picro-Direct Brown 95 Staining Solution:

Dissolve 0.1 g of Direct Brown 95 in 100 mL of saturated aqueous picric acid.

Mix well until the dye is completely dissolved. This solution is stable for several months when

stored in a dark bottle at room temperature.

2. Weigert's Iron Hematoxylin Working Solution:
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Mix equal parts of Weigert's Iron Hematoxylin Solution A and Solution B immediately before

use.[9] This working solution is typically stable for a few days.

3. 0.5% Acetic Acid Solution:

Add 0.5 mL of glacial acetic acid to 99.5 mL of distilled water.

Experimental Protocol
1. Deparaffinization and Rehydration: a. Immerse slides in two changes of xylene for 5 minutes

each. b. Transfer slides through two changes of absolute ethanol for 3 minutes each. c.

Hydrate slides through 95% and 70% ethanol for 3 minutes each. d. Rinse slides in running tap

water for 5 minutes.

2. Nuclear Staining (Optional): a. Stain in Weigert's Iron Hematoxylin working solution for 8-10

minutes.[9] b. Wash in running tap water for 10 minutes.[9] c. Differentiate in 0.5% acid-alcohol

(0.5% HCl in 70% ethanol) for a few seconds if necessary to remove background staining. d.

"Blue" the sections in running tap water or Scott's tap water substitute for 5 minutes.

3. Collagen Staining: a. Immerse the slides in the Picro-Direct Brown 95 staining solution for 60

minutes at room temperature.[3][5] This extended incubation time allows for optimal dye

binding to collagen.

4. Rinsing and Dehydration: a. Briefly rinse the slides in two changes of 0.5% acetic acid

solution to remove excess, unbound dye.[9] b. Dehydrate the sections rapidly through three

changes of absolute ethanol. c. Clear the sections in two changes of xylene for 5 minutes each.

5. Mounting: a. Mount the coverslip with a resinous mounting medium.

Expected Results
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Tissue Component Light Microscopy
Polarized Light
Microscopy

Collagen Reddish-Brown
Bright yellow, orange, or green

birefringence

Nuclei (if counterstained) Black/Dark Blue Not birefringent

Muscle and Cytoplasm Yellow Not birefringent

Experimental Workflow
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Staining Protocol for Direct Brown 95

Preparation

Staining

Post-Staining

Deparaffinization & Rehydration

Nuclear Staining (Optional)

Picro-Direct Brown 95 Staining (60 min)

Rinse in Acetic Acid

Dehydration

Clearing in Xylene

Mounting
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Caption: Workflow for histological staining with Direct Brown 95.

Signaling Pathway and Logical Relationships
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Logical Relationship of Staining Components

Staining Solution Components

Tissue Components

Staining Outcome

Direct Brown 95
(Anionic Dye)

Collagen Fibers
(Basic Amino Acids)

Binds to

Picric Acid
(Acidic Environment & Counterstain)

Provides acidic pH for binding

Other Proteins (e.g., Muscle, Cytoplasm)

Stains

Reddish-Brown Staining
(Birefringent)

Results in

Yellow Staining
(Non-Birefringent)

Results in

Click to download full resolution via product page

Caption: Interaction of Direct Brown 95 and Picric Acid with tissue.

Troubleshooting
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Issue Possible Cause Solution

Weak or no collagen staining Insufficient staining time
Increase incubation in Picro-

Direct Brown 95 to 90 minutes.

Old or improperly prepared

staining solution

Prepare a fresh Picro-Direct

Brown 95 solution.

Overstaining of background Inadequate rinsing

Ensure a thorough but brief

rinse in the 0.5% acetic acid

solution.

Fading of stain Prolonged exposure to light
Store stained slides in the

dark.

Sections detaching from slides Improper slide adhesion
Use coated slides (e.g., poly-L-

lysine or silane-coated).

Safety Precautions
Direct Brown 95 is a chemical that should be handled with care. It may cause eye and skin

irritation.[10] Ingestion can be harmful.[10] It is also important to handle picric acid with extreme

caution as it can be explosive when dry. Always work in a well-ventilated area and wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat. Consult the Safety Data Sheet (SDS) for both Direct Brown 95 and picric acid before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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